Cas no 33537-78-9 (4-Methoxy-3-(propan-2-yl)benzoic Acid)

• Product Name: 4-Methoxy-3-(propan-2-yl)benzoic Acid
• CAS No: 33537-78-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2945605
• PubChem ID: 15052597
• Update Time: 2025-05-22

4-Methoxy-3-(propan-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(propan-2-yl)benzoic Acid
• AKOS013201795
• PQDZTSSEWJIYOO-UHFFFAOYSA-N
• Z1171157997
• CS-0196026
• 33537-78-9
• 3-isopropyl-4-methoxybenzoic acid
• MFCD16303871
• E91123
• 4-Methoxy-3-isopropylbenzoicacid
• GS2774
• 855-996-7
• SCHEMBL4695867
• 4-methoxy-3-propan-2-ylbenzoic acid
• IBA53778
• EN300-122839

• Inchi： 1S/C11H14O3/c1-7(2)9-6-8(11(12)13)4-5-10(9)14-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： PQDZTSSEWJIYOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=CC=1C(C)C

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Methoxy-3-(propan-2-yl)benzoic Acid

Comprehensive Overview of 4-Methoxy-3-(propan-2-yl)benzoic Acid (CAS No. 33537-78-9): Properties, Applications, and Industry Insights

4-Methoxy-3-(propan-2-yl)benzoic Acid (CAS No. 33537-78-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This methoxy-substituted benzoic acid derivative combines a propan-2-yl (isopropyl) group at the 3-position with a methoxy group at the 4-position, creating a versatile scaffold for synthetic modifications. Its molecular formula C₁₁H₁₄O₃ and moderate lipophilicity (LogP ≈ 2.1) make it particularly valuable in drug design, where researchers frequently search for "benzoic acid derivatives for medicinal chemistry" or "isopropyl-containing aromatic acids."

Recent studies highlight the compound's role as a key intermediate in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and plant growth regulators, aligning with growing interest in "sustainable agrochemicals" and "green chemistry approaches." The electron-donating effects of its substituents influence its reactivity in electrophilic aromatic substitution reactions, a topic frequently queried in academic databases. Analytical characterization typically involves HPLC purification (retention time ~6.2 min in C18 columns) and confirmation via NMR spectroscopy (characteristic singlet at δ 3.8 ppm for methoxy protons).

In material science, the compound's crystalline structure (melting point 142-144°C) and hydrogen-bonding capacity make it relevant for "supramolecular chemistry applications," a trending research area. Industrial users often search for "bulk suppliers of 33537-78-9" or "custom synthesis of methoxy isopropyl benzoates," reflecting commercial demand. Stability studies show excellent shelf life under nitrogen atmosphere, though it may undergo photooxidation under UV exposure—a consideration for storage that addresses common "chemical storage best practices" queries.

The compound's structure-activity relationships (SAR) are particularly intriguing to medicinal chemists investigating "bioisosteric replacements" for drug optimization. Its moderate water solubility (0.8 g/L at 25°C) and pKa of 4.2 enable formulation flexibility, frequently discussed in "pharmaceutical salt selection" forums. Recent patent analyses reveal growing applications in crop protection formulations, coinciding with increased searches for "next-generation fungicide intermediates."

Environmental fate studies indicate ready biodegradability (OECD 301D), making it attractive for industries addressing "eco-friendly chemical production" requirements. The cost-effective synthesis from vanillin derivatives answers frequent queries about "economic routes to functionalized benzoic acids." Quality control protocols typically specify ≥98% purity by GC-MS analysis, with strict limits on residual solvent content—a critical parameter for compliance with "ICH Q3C guidelines," a hot topic in regulatory circles.

Emerging applications include use as a ligand in catalytic systems and monomer for specialty polymers, areas generating increasing search traffic for "high-performance polymer precursors." The compound's low toxicity profile (LD₅₀ >2000 mg/kg oral rat) addresses safety concerns frequently raised in "benign by design" discussions. Recent process chemistry innovations have improved atom economy in its production, relevant to searches for "green synthesis metrics."

Market analysts note rising demand in Asia-Pacific regions, particularly for "pharma-grade 4-Methoxy-3-(propan-2-yl)benzoic Acid," with applications expanding into electronic materials and flavor/fragrance sectors. The compound's regioselective reactivity makes it valuable for "directed ortho metalation" strategies, a technique gaining popularity in synthetic methodology searches. Storage recommendations typically suggest amber glass containers at 2-8°C, addressing common "chemical stability optimization" questions.

Future research directions likely focus on its chiral derivatives (via resolution of the isopropyl group) and nanoparticle functionalization—topics generating increasing academic interest. The compound's compatibility with continuous flow chemistry positions it well for "industry 4.0 chemical manufacturing" applications, a rapidly growing search category. Analytical method development continues to evolve, with recent publications describing UPLC-MS/MS detection at sub-ppm levels.